Cas no 1492-62-2 (Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-
• CAS No: 1492-62-2
• MF: C₁₀H₁₅FN₅O₁₃P₃
• MW: 525.171488046646
• CID: 189812
• PubChem ID: 160578
• Update Time: 2024-02-27

Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2-fluoro-
• [[(2R,3S,4R,5R)-5-(6-amino-2-fluoropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 2-fluoro-ATP
• 2-fluoroadenosine 5'-(tetrahydrogen triphosphate)
• 2-Fluoro-adenosine triphosphate
• JSQ
• 2-fluoroadenosine-5'-triphosphat
• 2-Fluoroadenosine 5'-triphosphoric acid
• A812387
• Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-
• [[(2R,3S,4R,5R)-5-(6-amino-2-fluoro-9-purinyl)-3,4-dihydroxy-2-oxolanyl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• [[(2R,3S,4R,5R)-5-(6-azanyl-2-fluoranyl-purin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]metho
• 2- Fluoroadenosine triphosphate
• 2-Fluoroadenosine 5'-triphosphate
• 2-Fluoroadenine-9β-D-ribofuranoside 5'-triphosphate
• 2-Fluoro-ATP
• 2-Fluoroadenosine 5'- (tetrahydrogen triphosphate)
• Adenosine, 2-fluoro-, 5'-triphosphate (7CI)
• Adenosine, 2-fluoro-, 5'-(tetrahydrogen triphosphate) (8CI)
• C10-H15-F-N5-O13-P3
• (((2R,3S,4R,5R)-5-(6-Amino-2-fluoro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)triphosphoric acid
• 1492-62-2
• SCHEMBL15794623
• C10H15FN5O13P3
• DTXSID60164197
• Adenosine, 2-fluoro-, 5'-triphosphate (7CI)
• 2-Fluoroadenine-9β-D-ribofuranoside 5'-triphosphate
• 2-Fluoroadenosine 5'-triphosphate
• 2-Fluoroadenosine triphosphate

• Inchi： 1S/C10H15FN5O13P3/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： PIOKUWLZUXUBCO-UUOKFMHZSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)O)O

Computed Properties

• Exact Mass: 524.98632471g/mol
• Monoisotopic Mass: 524.98632471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 279

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates